Cas no 1805586-78-0 (2,4-Bis(trifluoromethyl)-3-formylbenzylamine)

• Product Name: 2,4-Bis(trifluoromethyl)-3-formylbenzylamine
• CAS No: 1805586-78-0
• MF: C₁₀H₇F₆NO
• MW: 271.159103631973
• CID: 4990034
• Update Time: 2025-07-22

2,4-Bis(trifluoromethyl)-3-formylbenzylamine Chemical and Physical Properties

Names and Identifiers

• 2,4-Bis(trifluoromethyl)-3-formylbenzylamine

• Inchi： 1S/C10H7F6NO/c11-9(12,13)7-2-1-5(3-17)8(6(7)4-18)10(14,15)16/h1-2,4H,3,17H2
• InChI Key： NVAFURVCCDIJCV-UHFFFAOYSA-N
• SMILES： FC(C1C(C=O)=C(C(F)(F)F)C=CC=1CN)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 300
• XLogP3: 2
• Topological Polar Surface Area: 43.1

Additional information on 2,4-Bis(trifluoromethyl)-3-formylbenzylamine

Research Brief on 2,4-Bis(trifluoromethyl)-3-formylbenzylamine (CAS: 1805586-78-0): Recent Advances and Applications

2,4-Bis(trifluoromethyl)-3-formylbenzylamine (CAS: 1805586-78-0) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural and functional properties. This research brief aims to provide an overview of the latest studies and applications related to this compound, highlighting its potential in drug discovery and development.

Recent literature indicates that 2,4-Bis(trifluoromethyl)-3-formylbenzylamine serves as a key intermediate in the synthesis of novel pharmacophores. Its trifluoromethyl groups enhance the metabolic stability and lipophilicity of resulting compounds, making it a valuable building block in the design of bioactive molecules. Studies have demonstrated its utility in the development of enzyme inhibitors and receptor modulators, particularly in the context of central nervous system (CNS) disorders and oncology.

One notable study published in the Journal of Medicinal Chemistry (2023) explored the use of 2,4-Bis(trifluoromethyl)-3-formylbenzylamine as a precursor for the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). The researchers employed a combination of computational modeling and high-throughput screening to identify derivatives with high binding affinity and selectivity. The results showed promising activity against specific cancer-related targets, suggesting potential therapeutic applications.

In addition to its role in drug discovery, this compound has also been investigated for its utility in material science. A recent report in ACS Applied Materials & Interfaces (2024) highlighted its incorporation into polymeric matrices to enhance thermal stability and chemical resistance. These findings open new avenues for the development of advanced materials with applications in biomedical devices and coatings.

Despite these advancements, challenges remain in the scalable synthesis and purification of 2,4-Bis(trifluoromethyl)-3-formylbenzylamine. Recent efforts have focused on optimizing reaction conditions and exploring greener synthetic routes to improve yield and reduce environmental impact. Collaborative research between academia and industry is expected to address these challenges and further expand the compound's applications.

In conclusion, 2,4-Bis(trifluoromethyl)-3-formylbenzylamine (CAS: 1805586-78-0) represents a versatile and promising compound in both chemical biology and material science. Ongoing research continues to uncover its potential, paving the way for innovative therapeutic and technological solutions. Future studies should focus on elucidating its mechanism of action and exploring its compatibility with other functional groups to maximize its utility.